Cas no 61454-72-6 (Benzaldehyde, 4,4'-[oxybis(methyleneoxy)]bis[2-methoxy-)

• Product Name: Benzaldehyde, 4,4'-[oxybis(methyleneoxy)]bis[2-methoxy-
• CAS No: 61454-72-6
• MF: C₁₈H₁₈O₇
• MW: 346.331326007843
• CID: 478707
• PubChem ID: 12303483
• Update Time: 2025-04-19

Benzaldehyde, 4,4'-[oxybis(methyleneoxy)]bis[2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4,4'-[oxybis(methyleneoxy)]bis[2-methoxy-
• 4-[(4-formyl-3-methoxyphenoxy)methoxymethoxy]-2-methoxybenzaldehyde
• DTXSID20486680
• 61454-72-6

• Inchi： 1S/C18H18O7/c1-21-17-7-15(5-3-13(17)9-19)24-11-23-12-25-16-6-4-14(10-20)18(8-16)22-2/h3-10H,11-12H2,1-2H3
• InChI Key： FAQRCVOSXDGYTO-UHFFFAOYSA-N
• SMILES： O(COCOC1C=CC(C=O)=C(C=1)OC)C1C=CC(C=O)=C(C=1)OC

Computed Properties

• Exact Mass: 346.10524
• Monoisotopic Mass: 346.10525291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• PSA: 80.29